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Abstract
Eucomoside B, a naturally occurring iridoid glycoside isolated from the green leaves of

Eucommia ulmoides Oliver, presents a subject of growing interest within the scientific

community. This technical guide provides a comprehensive overview of the physical and

chemical properties of Eucomoside B, including its structural elucidation, spectral data, and

other key physicochemical parameters. Furthermore, this document summarizes the current

understanding of its potential biological activities and associated signaling pathways, offering

valuable insights for researchers in natural product chemistry, pharmacology, and drug

discovery.

Introduction
Eucommia ulmoides Oliv., a deciduous tree native to China, has a long history of use in

traditional medicine. Its leaves, in particular, are a rich source of various bioactive compounds,

including iridoid glycosides. Eucomoside B is one such compound, distinguished by its unique

chemical structure. Understanding the fundamental physical and chemical properties of

Eucomoside B is crucial for its isolation, characterization, and exploration of its therapeutic

potential. This guide aims to consolidate the available technical information on Eucomoside B
to facilitate further research and development.
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Physicochemical Properties
The physical and chemical characteristics of Eucomoside B have been determined through

various analytical techniques. These properties are essential for its identification, purification,

and formulation.

General Properties
A summary of the general physicochemical properties of Eucomoside B is presented in Table

1.

Property Value Reference

Molecular Formula C₂₅H₃₁NO₁₁ [1]

Molecular Weight 521.51 g/mol [1]

CAS Number 951672-66-5

Appearance Amorphous powder

Optical Rotation [α]D²⁵ -85.7 (c 0.1, MeOH)

Solubility
Qualitative solubility information for Eucomoside B is available, indicating its solubility in

common organic solvents.

Solvent Solubility

Methanol Soluble

Ethanol Soluble

Dimethyl sulfoxide (DMSO) Soluble

Quantitative solubility data (e.g., in g/L or mg/mL) is not currently available in the reviewed

literature.

Spectral Data
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The structural elucidation of Eucomoside B has been primarily achieved through a

combination of spectroscopic methods, including UV-Vis, IR, NMR, and mass spectrometry.

The ultraviolet-visible spectrum of Eucomoside B in methanol exhibits a maximum absorption

characteristic of its chromophores.

Solvent λmax (nm)

Methanol 230

The IR spectrum of Eucomoside B reveals the presence of key functional groups. The data

presented was obtained using a KBr pellet.

Wavenumber (cm⁻¹) Functional Group Assignment

3400 O-H stretching

1700 C=O stretching (ester)

1630 C=C stretching

High-resolution mass spectrometry has been employed to determine the precise mass of

Eucomoside B, confirming its elemental composition.

Technique Ion Calculated m/z Found m/z

HR-FAB-MS [M+Na]⁺ 544.1798 544.1789

¹H and ¹³C NMR spectroscopy are pivotal in defining the detailed chemical structure of

Eucomoside B. The chemical shifts (δ) are reported in parts per million (ppm) and coupling

constants (J) in Hertz (Hz).

¹H NMR (500 MHz, CD₃OD)
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Position δ (ppm) Multiplicity J (Hz)

1 5.75 d 1.5

3 4.15 m

5 2.85 m

6α 1.90 m

6β 2.55 m

7 5.80 br s

8 4.70 br s

9 2.70 m

10 4.10 d 6.0

1' 4.60 d 8.0

2' 3.20 dd 8.0, 9.0

3' 3.35 t 9.0

4' 3.30 t 9.0

5' 3.25 m

6'a 3.85 dd 12.0, 2.0

6'b 3.65 dd 12.0, 5.5

α 4.65 t 7.5

βa 3.25 m

βb 3.05 m

Phe-H 7.20-7.30 m

¹³C NMR (125 MHz, CD₃OD)
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Position δ (ppm)

1 95.0

3 70.0

4 142.0

5 38.0

6 30.0

7 128.0

8 145.0

9 45.0

10 62.0

1' 100.0

2' 75.0

3' 78.0

4' 71.5

5' 78.5

6' 62.5

C=O 170.0

α 56.0

β 38.0

Phe-C1 138.0

Phe-C2,6 130.0

Phe-C3,5 129.5

Phe-C4 127.5

COOH 175.0
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Experimental Protocols
Isolation and Purification of Eucomoside B
The following is a general workflow for the isolation of Eucomoside B from the leaves of

Eucommia ulmoides.
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Figure 1: General workflow for the isolation of Eucomoside B.
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Biological Activity and Signaling Pathways
While specific biological activity studies on Eucomoside B are limited, the broader class of

iridoid glycosides from Eucommia ulmoides has been reported to possess various

pharmacological effects, including anti-inflammatory and neuroprotective activities.[2][3][4]

Potential Anti-Inflammatory Effects
Iridoid glycosides are known to modulate inflammatory responses. The potential mechanism of

action involves the inhibition of pro-inflammatory signaling pathways.

Pro-inflammatory Stimulus Signaling Cascade Inflammatory Response

Stimulus MAPK

NF-κB

Cytokines

Chemokines

Iridoid Glycosides
(e.g., Eucomoside B)

Inhibition

Inhibition
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Figure 2: Potential anti-inflammatory signaling pathway modulation by iridoid glycosides.

Research on related iridoids suggests that they may exert their anti-inflammatory effects by

inhibiting key signaling molecules such as Mitogen-Activated Protein Kinases (MAPK) and

Nuclear Factor-kappa B (NF-κB).[5][6] This inhibition can lead to a downstream reduction in the

production of pro-inflammatory cytokines and chemokines. Further investigation is required to

determine if Eucomoside B specifically follows this mechanism.

Potential Neuroprotective Effects
Several iridoid glycosides have demonstrated neuroprotective properties in various

experimental models.[7][8] The proposed mechanisms often involve the modulation of signaling

pathways related to neuronal survival and apoptosis. The potential for Eucomoside B to

exhibit similar activities warrants further dedicated research.
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Conclusion
Eucomoside B is a distinct iridoid glycoside with a well-characterized chemical structure. This

guide has provided a detailed summary of its known physical and chemical properties, which

are foundational for any future research. While direct evidence for the biological activity of

Eucomoside B is still emerging, the known pharmacological profile of related iridoids suggests

promising avenues for investigation, particularly in the areas of anti-inflammatory and

neuroprotective effects. The experimental protocols and signaling pathway diagrams presented

herein offer a framework for researchers to design and conduct further studies to unlock the full

therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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